2-[7-Acetyl-3-(ethylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-4-bromo-6-methoxyphenyl acetate
2-[7-Acetyl-3-(ethylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-4-bromo-6-methoxyphenyl acetate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0947173
InChI:
InChI=1S/C23H21BrN4O5S/c1-5-34-23-25-21-19(26-27-23)15-8-6-7-9-17(15)28(12(2)29)22(33-21)16-10-14(24)11-18(31-4)20(16)32-13(3)30/h6-11,22H,5H2,1-4H3
SMILES:
CCSC1=NC2=C(C3=CC=CC=C3N(C(O2)C4=CC(=CC(=C4OC(=O)C)OC)Br)C(=O)C)N=N1
Molecular Formula:
C23H21BrN4O5S
Molecular Weight:
545.4 g/mol
2-[7-Acetyl-3-(ethylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-4-bromo-6-methoxyphenyl acetate
CAS No.:
Cat. No.: VC0947173
Molecular Formula: C23H21BrN4O5S
Molecular Weight: 545.4 g/mol
* For research use only. Not for human or veterinary use.
![2-[7-Acetyl-3-(ethylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-4-bromo-6-methoxyphenyl acetate -](/images/no_structure.jpg)
Specification
| Molecular Formula | C23H21BrN4O5S |
|---|---|
| Molecular Weight | 545.4 g/mol |
| IUPAC Name | [2-(7-acetyl-3-ethylsulfanyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl)-4-bromo-6-methoxyphenyl] acetate |
| Standard InChI | InChI=1S/C23H21BrN4O5S/c1-5-34-23-25-21-19(26-27-23)15-8-6-7-9-17(15)28(12(2)29)22(33-21)16-10-14(24)11-18(31-4)20(16)32-13(3)30/h6-11,22H,5H2,1-4H3 |
| Standard InChI Key | CHVOQNJHMSNHCE-UHFFFAOYSA-N |
| SMILES | CCSC1=NC2=C(C3=CC=CC=C3N(C(O2)C4=CC(=CC(=C4OC(=O)C)OC)Br)C(=O)C)N=N1 |
| Canonical SMILES | CCSC1=NC2=C(C3=CC=CC=C3N(C(O2)C4=C(C(=CC(=C4)Br)OC)OC(=O)C)C(=O)C)N=N1 |
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